Cas no 304901-46-0 (2-2-Fluoro-5-(trifluoromethyl)phenylthioacetonitrile)

• Product Name: 2-2-Fluoro-5-(trifluoromethyl)phenylthioacetonitrile
• CAS No: 304901-46-0
• MF: C₉H₅F₄NS
• MW: 235.201314687729
• CID: 1060236
• PubChem ID: 12097355
• Update Time: 2025-04-20

2-2-Fluoro-5-(trifluoromethyl)phenylthioacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[2-Fluoro-5-(trifluoromethyl)phenyl]thio]acetonitrile
• [[2-fluoro-5-(trifluoromethyl)phenyl]thio]acetonitrile
• 2-[2-fluoro-5-(trifluoromethyl)phenyl]sulfanylacetonitrile
• NDTZGAYDRFONFL-UHFFFAOYSA-N
• starbld0002285
• SCHEMBL3833998
• 2-((2-Fluoro-5-(trifluoromethyl)phenyl)thio)acetonitrile
• 304901-46-0
• DB-260533
• 2-2-Fluoro-5-(trifluoromethyl)phenylthioacetonitrile

• Inchi： 1S/C9H5F4NS/c10-7-2-1-6(9(11,12)13)5-8(7)15-4-3-14/h1-2,5H,4H2
• InChI Key： NDTZGAYDRFONFL-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=C(C=CC(C(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 235.00788299g/mol
• Monoisotopic Mass: 235.00788299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes